Cas no 2248282-18-8 (1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate)

• Product Name: 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate
• CAS No: 2248282-18-8
• MF: C₁₈H₂₁NO₆
• MW: 347.36244559288
• CID: 6170596
• PubChem ID: 165732317
• Update Time: 2025-07-02

1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate
• 2248282-18-8
• EN300-6518721

• Inchi： 1S/C18H21NO6/c1-18(2,3)24-14(20)10-6-7-11-15(21)25-19-16(22)12-8-4-5-9-13(12)17(19)23/h4-5,8-9H,6-7,10-11H2,1-3H3
• InChI Key： DQHPOMMWESUQOP-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 347.13688739g/mol
• Monoisotopic Mass: 347.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90Ų

Additional information on 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate

Comprehensive Overview of 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate (CAS No. 2248282-18-8)

The compound 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate (CAS No. 2248282-18-8) is a specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This ester derivative, characterized by its unique isoindole core and hexanedioate side chain, exhibits versatile reactivity, making it a valuable intermediate in the development of advanced materials and bioactive molecules. Its molecular structure combines a tert-butyl group with a dioxo-isoindole moiety, offering both steric and electronic advantages in synthetic applications.

In recent years, the demand for high-purity synthetic intermediates like 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate has surged, driven by advancements in drug discovery and material science. Researchers frequently search for keywords such as "CAS 2248282-18-8 supplier," "isoindole derivatives applications," and "hexanedioate ester synthesis," reflecting its relevance in cutting-edge industries. The compound's stability under mild conditions and compatibility with diverse reaction protocols further enhance its utility in multi-step organic transformations.

From a structural perspective, the 1H-isoindol-2-yl scaffold in this compound is pivotal for designing pharmacophores with potential therapeutic effects. Its dioxo functionality allows for selective modifications, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized to improve binding affinity and selectivity.

Environmental and green chemistry considerations are also shaping the discourse around compounds like 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate. Questions such as "biodegradable ester alternatives" or "sustainable synthesis routes for isoindole derivatives" highlight the need for eco-friendly production methods. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption during its manufacture.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of this compound. Quality control is critical, especially when it is used as a building block in API (Active Pharmaceutical Ingredient) synthesis. Regulatory compliance with standards like ICH guidelines ensures its suitability for research and industrial applications.

In summary, 1-tert-butyl 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl hexanedioate (CAS No. 2248282-18-8) represents a convergence of synthetic utility and scientific innovation. Its role in medicinal chemistry, coupled with evolving sustainability practices, positions it as a compound of enduring interest. As research continues to uncover new applications, its prominence in both academic and industrial settings is expected to grow.